2,2,2-trifluoro-N-[4-(trifluoroacetyl)-3,4-dihydro-2H-1,4-benzoxazin-5-yl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[4-(2,2,2-trifluoroacetyl)-2,3-dihydro-1,4-benzoxazin-5-yl]acetamide
• InChI: InChI=1S/C12H8F6N2O3/c13-11(14,15)9(21)19-6-2-1-3-7-8(6)20(4-5-23-7)10(22)12(16,17)18/h1-3H,4-5H2,(H,19,21)
• InChI Key: IHWIDCCMVZDLLS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2N1C(=O)C(F)(F)F)NC(=O)C(F)(F)F
• Molecular Formula: C12H8F6N2O3
• Molecular Weight: 342.19 g/mol

Description

This compound is a derivative of acetamide, which is an organic compound with the formula CH3CONH2. It contains a trifluoroacetyl group (CF3C=O), which is a type of acyl group derived from trifluoroacetic acid. The compound also contains a 1,4-benzoxazin-5-yl group, which is a type of heterocyclic compound that contains a benzene ring fused to a 1,4-oxazine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The trifluoroacetyl group would introduce a polar carbonyl group (C=O), and the 1,4-benzoxazin-5-yl group would introduce aromaticity into the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For instance, the trifluoroacetyl group could be susceptible to nucleophilic attack, and the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For instance, the trifluoroacetyl group could increase its polarity, and the aromatic ring could contribute to its stability.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Trifluoroacetyl chloride, a related compound, is known to be toxic and may cause burns, severe injury, and/or frostbite.